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A Comparative Spatiotemporal Analysis of Global Carbon Monoxide Poisoning Trends

This guide provides a comprehensive comparison of carbon monoxide (CO) poisoning trends

across different geographical regions and time periods. It is intended for researchers,

scientists, and drug development professionals interested in understanding the global burden

of CO poisoning and the methodologies for its analysis.

Data Presentation
The following tables summarize the global, regional, and demographic trends of acute carbon

monoxide poisoning.

Table 1: Global Burden of Acute Carbon Monoxide Poisoning (1990 vs. 2021)[1][2][3]
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Metric 1990 2021 Percentage Change

Age-Standardized

Incidence Rate (per

100,000)

12.13 7.87 -35.1%

Number of Incident

Cases
693,139.82 294,173.15 -57.6%

Age-Standardized

Mortality Rate (per

100,000)

0.76 0.35 -53.9%

Number of Deaths 38,210 28,900 (in 2021) -24.4% (by 2017)[4][5]

Age-Standardized

DALY Rate (per

100,000)

37.59 15.22 -59.5%

Table 2: Regional Age-Standardized Incidence and Mortality Rates of Acute CO Poisoning

(2021)[2]

Region
Age-Standardized
Incidence Rate (per
100,000)

Age-Standardized
Mortality Rate (per
100,000)

Eastern Europe 37.98 2.12[5]

Balkan Peninsula & Northern

Europe
26.83 - 41.60 0.32 - 0.63

North America 17.66 - 26.83 -

Northern Asia - 0.63 - 2.72

Table 3: Demographic Disparities in Acute CO Poisoning Burden (2021)[1][3]
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Demographic Group
Age-Standardized
Mortality Rate (per
100,000)

Key Observations

Males 0.50
Mortality is significantly higher

in males.

Females 0.20 -

Elderly (85+ years) 1.96[5]

The highest mortality rate is

observed in the oldest age

group.

By Socio-Demographic Index

(SDI)
Inverted U-shaped relationship

The peak burden of CO

poisoning is observed in

countries with moderate

development levels (SDI: 0.6–

0.7).

Experimental Protocols
The data presented in this guide is primarily based on the Global Burden of Disease (GBD)

2021 study. The methodologies employed for the spatiotemporal analysis are detailed below.

1. Data Source and Extraction: Data on incidence, mortality, and disability-adjusted life years

(DALYs) related to acute carbon monoxide poisoning from 1990 to 2021 for 204 countries and

territories were extracted from the GBD 2021 study.

2. Statistical Analysis:

Temporal Trend Analysis: Joinpoint regression analysis was used to identify significant

changes in the trends of age-standardized rates over time. This method identifies points in

time where the linear slope of the trend changes significantly. The Estimated Annual

Percentage Change (EAPC) is calculated to quantify the trend between these points.

Spatial Analysis: Spatial statistics were employed to quantify geographic clustering of CO

poisoning cases. This helps in identifying high-risk regions and spatial patterns of disease

burden.
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Forecasting: Autoregressive Integrated Moving Average (ARIMA) modeling was utilized to

project future trends of CO poisoning incidence, mortality, and DALYs through 2050.

Socio-Demographic Analysis: The association between the Socio-Demographic Index (SDI)

and the burden of CO poisoning was examined to understand the impact of development

status on CO poisoning trends.

Mandatory Visualization
Signaling Pathways in Carbon Monoxide Poisoning
The following diagram illustrates the key signaling pathways involved in the pathophysiology of

acute carbon monoxide poisoning, leading to cellular injury through oxidative and nitrative

stress.
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Caption: Signaling pathways in CO poisoning.

Experimental Workflow for Spatiotemporal Analysis
The diagram below outlines the typical workflow for conducting a spatiotemporal analysis of

carbon monoxide poisoning trends.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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